Cas no 35418-16-7 (tert-butyl (2S)-5-oxopyrrolidine-2-carboxylate)

• Product Name: tert-butyl (2S)-5-oxopyrrolidine-2-carboxylate
• CAS No: 35418-16-7
• MF: C₉H₁₅NO₃
• MW: 185.2203
• MDL: MFCD06659481
• CID: 314071
• PubChem ID: 10888648
• Update Time: 2025-08-03

tert-butyl (2S)-5-oxopyrrolidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• (S)-tert-Butyl 5-oxopyrrolidine-2-carboxylate
• tert-Butyl S-2-pyrrolidone-5-carboxylate
• tert-Butyl L-Pyroglutamate
• (S)-2-Pyrrolidone-5-carboxylic acid t-butyl ester
• 5-oxo-L-Proline 1,1-dimethylethyl ester
• L-Proline,5-oxo-, 1,1-dimethylethyl ester
• TERT-BUTYL (S)-2-PYRROLIDONE-5-CARBOXYLATE
• tert-butyl 5-oxo-L-prolinate
• (2S)-5-oxo-pro
• 3-broMo-9H-carbazole
• 5-Oxo-L-proline tert-butyl ester
• L-PYROGLUTAMIC ACID TERT-BUTYL ESTER
• tert-butyl (2S)-5-oxo-pyrrolidine-2-carboxylate
• tert-Butyl (S)-5-oxo-2-pyrrolidinecarboxylate
• tert-Butyl (S)-5-Oxopyrrolidine-2-carboxylate
• H-Pyr-OtBu
• (S)-5-Oxopyrrolidine-2-carboxylic Acid tert-Butyl Ester
• (S)-2-Pyrrolidone-5-carboxylic acid tert-butyl ester
• tert-butyl (2S)-5-oxopyrrolidine-2-carboxylate
• (2S)-5-oxo-proline tert-butyl ester
• DTXSID20188899
• EINECS 252-555-5
• (R)-5-Oxo-pyrrolidine-2-carboxylic acid tert-butyl ester
• AC-23798
• AKOS006294854
• B4026
• 1,1-dimethylethyl 5-oxo-L-prolinate
• GS-6801
• (S)-tert-Butyl pyroglutamate
• (S)-2-Pyrrolidone-5-carboxylicacidtert-butylester
• (2S)-5-Oxopyrrolidine-2-carboxylic acid tert-butyl ester
• MFCD06659481
• Proline, 5-oxo-, 1,1-dimethylethyl ester
• AKOS015838009
• EN300-200160
• SCHEMBL716389
• NS00029850
• 35418-16-7
• L-Pyroglutamicacidtert-butylester
• tert-Butyl (S)-2-pyrrolidone-5-carboxylate, >=98% (GC)
• 5-Oxopyrrolidine-2a-carboxylic acid tert-butyl ester;Pyroglutamic acid tert-butyl ester
• (S)-pyrrolidin-2-one-5-carboxylic acid t-butyl ester
• (S)-5-Oxo-pyrrolidine-2-carboxylic acid tert-butyl ester
• J-502244
• HY-W003321
• CS-W003321
• J-502433

• MDL： MFCD06659481
• Inchi： InChI=1S/C9H15NO3/c1-9(2,3)13-8(12)6-4-5-7(11)10-6/h6H,4-5H2,1-3H3,(H,10,11)/t6-/m0/s1
• InChI Key： QXGSPAGZWRTTOT-LURJTMIESA-N
• SMILES： CC(C)(OC([C@@H]1CCC(N1)=O)=O)C
• BRN： 3590226

Computed Properties

• Exact Mass: 185.10500
• Monoisotopic Mass: 185.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 0.5
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• Density: 1.0990
• Melting Point: 102.0 to 108.0 deg-C
• Boiling Point: 319.2℃ at 760 mmHg
• Flash Point: 146.8℃
• Refractive Index: 1.467
• PSA: 55.40000
• LogP: 0.93550
• Specific Rotation: +6° ~ +9° (c=1, EtOH)

tert-butyl (2S)-5-oxopyrrolidine-2-carboxylate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/38
• Safety Instruction： 26
• Hazardous Material Identification：
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on tert-butyl (2S)-5-oxopyrrolidine-2-carboxylate

Exploring the Versatile Applications and Properties of tert-butyl (2S)-5-oxopyrrolidine-2-carboxylate (CAS No. 35418-16-7)

tert-butyl (2S)-5-oxopyrrolidine-2-carboxylate (CAS No. 35418-16-7) is a chiral organic compound that has garnered significant attention in the pharmaceutical and chemical industries. This compound, often referred to as a pyrrolidine derivative, is widely used as a key intermediate in the synthesis of various bioactive molecules. Its unique structural features, including the tert-butyl ester group and the 5-oxopyrrolidine ring, make it a valuable building block for drug discovery and development.

The growing interest in chiral compounds like tert-butyl (2S)-5-oxopyrrolidine-2-carboxylate is driven by their ability to impart specific stereochemical properties to pharmaceutical agents. Researchers and manufacturers are increasingly focusing on enantioselective synthesis to produce optically pure compounds, which are essential for developing drugs with fewer side effects and higher efficacy. This trend aligns with the broader shift toward precision medicine and personalized healthcare solutions.

One of the most notable applications of tert-butyl (2S)-5-oxopyrrolidine-2-carboxylate is its role in the synthesis of proline derivatives. Proline and its analogs are critical components in peptides and peptidomimetics, which are widely explored for their therapeutic potential. The compound’s carboxylate functionality allows for further chemical modifications, enabling the creation of diverse molecular architectures. This versatility has made it a popular choice for researchers working on central nervous system (CNS) drugs, anti-inflammatory agents, and antiviral compounds.

In recent years, the demand for high-purity intermediates like tert-butyl (2S)-5-oxopyrrolidine-2-carboxylate has surged, particularly in the context of COVID-19 drug development. The pandemic has underscored the importance of rapid and efficient synthesis routes for potential therapeutics, and this compound has been investigated as a precursor for antiviral candidates. Additionally, its utility in protease inhibitor research has further elevated its profile in the pharmaceutical sector.

From a chemical perspective, tert-butyl (2S)-5-oxopyrrolidine-2-carboxylate exhibits excellent stability under standard laboratory conditions, making it a reliable reagent for multistep synthetic processes. The tert-butyl group provides steric protection to the ester functionality, preventing unwanted side reactions during complex transformations. This attribute is particularly valuable in solid-phase peptide synthesis (SPPS), where protecting group strategies are crucial for achieving high yields and purity.

The compound’s chiral purity is another critical factor driving its adoption in industrial and academic settings. Enantiomerically pure intermediates are essential for producing drugs with the desired pharmacological activity, and tert-butyl (2S)-5-oxopyrrolidine-2-carboxylate is often synthesized using advanced asymmetric catalysis techniques. This aligns with the industry’s push toward green chemistry and sustainable manufacturing practices, as these methods often reduce waste and improve efficiency.

Market analysts have noted a steady increase in the procurement of tert-butyl (2S)-5-oxopyrrolidine-2-carboxylate by contract research organizations (CROs) and pharmaceutical companies. The compound’s compatibility with high-throughput screening platforms has further cemented its role in early-stage drug discovery. Moreover, its use in combinatorial chemistry libraries highlights its importance in identifying novel lead compounds for various therapeutic areas.

Looking ahead, the applications of tert-butyl (2S)-5-oxopyrrolidine-2-carboxylate are expected to expand as researchers explore its potential in bioconjugation and drug delivery systems. The rise of antibody-drug conjugates (ADCs) and other targeted therapies has created new opportunities for chiral building blocks like this compound. Its ability to serve as a linker or spacer in these advanced formulations underscores its relevance in modern drug development.

In conclusion, tert-butyl (2S)-5-oxopyrrolidine-2-carboxylate (CAS No. 35418-16-7) is a multifaceted compound with broad utility in pharmaceutical research and development. Its role in enantioselective synthesis, peptide chemistry, and drug discovery makes it an indispensable tool for scientists and manufacturers alike. As the industry continues to prioritize chiral intermediates and sustainable synthesis, this compound is poised to remain a cornerstone of innovative therapeutic solutions.